Technical Monograph: Ganciclovir Sodium (CAS 84806-27-9)
Technical Monograph: Ganciclovir Sodium (CAS 84806-27-9)
Safety, Handling, and Pharmacochemical Profile
Executive Summary & Chemical Identity
This technical guide addresses the specific handling, safety, and physicochemical properties of Ganciclovir Sodium (CAS 84806-27-9). Distinct from Ganciclovir base (CAS 82410-32-0), the sodium salt is utilized primarily for parenteral administration due to enhanced aqueous solubility.
However, this salt form introduces specific hazards: extreme alkalinity (pH ~11) upon reconstitution and significant teratogenic/carcinogenic potential . This guide synthesizes MSDS data with USP <800> containment standards for research and clinical environments.
Table 1: Physicochemical Profile
| Property | Specification | Technical Note |
| Chemical Name | Ganciclovir Sodium | 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine, monosodium salt |
| Molecular Formula | ||
| Molecular Weight | 277.21 g/mol | |
| Appearance | White lyophilized powder | Hygroscopic; store under desiccant. |
| Solubility | >50 mg/mL (Water) | Significantly higher than the base form. |
| pH (Reconstituted) | 11.0 (approx.) | CRITICAL SAFETY POINT: Corrosive to mucous membranes. |
| pKa | 2.2 and 9.4 |
Mechanism of Action & Toxicological Basis
To understand the safety risks, one must understand the mechanism. Ganciclovir is a prodrug. Its toxicity to the handler stems from the same mechanism that treats Cytomegalovirus (CMV): it acts as a DNA chain terminator.
The Causality of Toxicity:
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Entry: Ganciclovir enters the cell.
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Activation: In viral cells, viral kinase (UL97) phosphorylates it to the monophosphate. In mammalian cells, this occurs at a much lower rate (selectivity), but does occur at high exposures, leading to toxicity in rapidly dividing cells (bone marrow, gonads).
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Termination: Cellular kinases convert it to the triphosphate (GCV-TP), which competes with dGTP for incorporation into DNA, halting replication.
Visualization: Pharmacological Pathway
The following diagram illustrates the activation pathway. Note the "Leakage Risk" where mammalian kinases can activate the drug, posing a risk to the scientist.
Figure 1: Metabolic activation of Ganciclovir. The dashed red line represents the occupational hazard pathway in non-infected human cells.
Hazard Profile (GHS Classification)
Based on global Safety Data Sheet (SDS) standards, CAS 84806-27-9 is classified as a CMR Substance (Carcinogenic, Mutagenic, Reprotoxic).
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Carcinogenicity (Category 1B): Presumed human carcinogen based on animal studies showing tumor formation.
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Germ Cell Mutagenicity (Category 1B): Positive in Ames test and mouse lymphoma assays.
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Reproductive Toxicity (Category 1B): Causes aspermatogenesis (inhibition of sperm production) and fetal malformations in animal models.
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Skin/Eye Corrosion (Category 1): Due to the sodium salt formation resulting in pH ~11.
Expert Insight: The immediate acute risk is chemical burn from the high pH. The long-term chronic risk is reproductive failure and carcinogenesis.
Handling & Containment Protocols (USP <800>)
Because Ganciclovir is a NIOSH Group 1 Hazardous Drug, standard laboratory bench work is insufficient .
Engineering Controls
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Primary Engineering Control (PEC): All manipulation of the powder or solution must occur within a Class II Biological Safety Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).
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Pressure: Negative pressure environment to prevent powder dissemination.
Personal Protective Equipment (PPE)
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Respiratory: N95 minimum; PAPR (Powered Air Purifying Respirator) recommended for spill cleanup.
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Dermal: Double chemotherapy-rated gloves (ASTM D6978). Change outer gloves every 30 minutes.
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Gowns: Polyethylene-coated polypropylene (impervious), closing in the back.
Visualization: Safe Handling Workflow
This workflow enforces a "Check-Verify" loop to ensure containment integrity.
Figure 2: Mandatory workflow for handling Ganciclovir Sodium under USP <800> guidelines.
Experimental Protocol: Reconstitution & Stability
Objective: Prepare a stable stock solution while mitigating aerosolization risks.
Reagents:
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Ganciclovir Sodium (Lyophilized)
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Sterile Water for Injection (SWFI)
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Contraindication: Do NOT use bacteriostatic water containing parabens (precipitation risk).
Step-by-Step Methodology:
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Pressure Equalization (The Critical Step):
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Why: Adding liquid to a sealed vial increases internal pressure, causing "spray-back" of hazardous aerosols upon needle withdrawal.
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Protocol: Use a hydrophobic vent filter or a negative-pressure reconstitution device (e.g., PhaSeal). If unavailable, use the "pull-push" technique to maintain neutral pressure.
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Solvent Addition:
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Inject SWFI slowly down the side of the vial wall to prevent foaming.
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Target Concentration: Typically 50 mg/mL.
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Dissolution:
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Swirl gently. DO NOT SHAKE. Shaking creates bubbles which entrap the drug and make volume measurement inaccurate.
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Verification: Solution must be clear. If particulates persist, discard.
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pH Verification (For Assay Validation):
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Spot check pH. It should register between 10.8 and 11.2.
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Warning: Do not neutralize the stock solution unless the specific assay requires it; precipitation of the free base may occur at neutral pH.
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Storage:
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Reconstituted solution is stable for 12 hours at room temperature. Refrigeration is not recommended for the reconstituted solution as it may cause precipitation.
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Emergency Response
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Eye Contact: Flush immediately with water for 15 minutes. The alkaline nature causes rapid saponification of eye tissues. Seek ophthalmologist support immediately.
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Spill (Liquid): Absorb with chemotherapy-rated pads. Clean surface with 0.05M Sodium Hypochlorite (bleach) to degrade the molecule, followed by Sodium Thiosulfate to neutralize the bleach.
References
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National Institute for Occupational Safety and Health (NIOSH). (2016). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and Prevention. [Link]
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U.S. Food and Drug Administration (FDA). (2010). Cytovene-IV (Ganciclovir Sodium) Prescribing Information.[Link]
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PubChem. (2023). Ganciclovir Sodium (Compound Summary). National Library of Medicine. [Link]
